Cas no 65341-83-5 ([4-(Benzyloxy)-2-bromo-5-methoxyphenyl]acetonitrile)

• Product Name: [4-(Benzyloxy)-2-bromo-5-methoxyphenyl]acetonitrile
• CAS No: 65341-83-5
• MF: C₁₆H₁₄BrNO₂
• MW: 332.191863536835
• CID: 2793779
• PubChem ID: 71370677
• Update Time: 2025-04-21

[4-(Benzyloxy)-2-bromo-5-methoxyphenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID10793653
• [4-(Benzyloxy)-2-bromo-5-methoxyphenyl]acetonitrile
• 65341-83-5

• Inchi： 1S/C16H14BrNO2/c1-19-15-9-13(7-8-18)14(17)10-16(15)20-11-12-5-3-2-4-6-12/h2-6,9-10H,7,11H2,1H3
• InChI Key： APSGIKATCJLTAP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC#N)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.02079Da
• Monoisotopic Mass: 331.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.3Ų